4-Hydrazinothiazole-5-carboxylic acid methyl ester
Cat. No. B8629026
M. Wt: 173.20 g/mol
InChI Key: DZIACYUTTOONRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][C:3](=[O:4])[c:5]1[c:6]([NH2:10])[n:7][cH:8][s:9]1.[Cl-:15].[ClH:16].[N:11]([O-:12])=[O:13].[Na+:14]>>[CH3:1][O:2][C:3](=[O:4])[c:5]1[c:6]([NH:10][NH2:11])[n:7][cH:8][s:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1scnc1N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=N[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(=O)c1scnc1NN
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
